Cas no 1207057-98-4 (ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}propanoate)

• Product Name: ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}propanoate
• CAS No: 1207057-98-4
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 5841233
• PubChem ID: 45502257
• Update Time: 2025-06-18

ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}propanoate
• 1207057-98-4
• ethyl 2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)propanoate
• AKOS024509962
• F5481-2066
• ethyl 2-[4-methyl-1-(4-methylphenyl)pyrazolo[3,4-d]pyridazin-7-yl]sulfanylpropanoate
• ethyl 2-{[4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}propanoate

• Inchi： 1S/C18H20N4O2S/c1-5-24-18(23)13(4)25-17-16-15(12(3)20-21-17)10-19-22(16)14-8-6-11(2)7-9-14/h6-10,13H,5H2,1-4H3
• InChI Key： BIGMFYQNXDZQOK-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)C)C1C2=C(C=NN2C2C=CC(C)=CC=2)C(C)=NN=1

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}propanoate

Professional Introduction to Ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}propanoate (CAS No 1207057-98-4)

Ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}propanoate, with the CAS number 1207057-98-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and potential biological activity. The presence of multiple functional groups, including a pyrazolo[3,4-d]pyridazine core and a sulfanyl substituent, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The< strong>pyrazolo[3,4-d]pyridazine scaffold is a key structural feature of this compound, which has been widely studied for its potential pharmacological properties. Pyrazolo[3,4-d]pyridazines are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in the development of therapeutic agents. The specific arrangement of atoms in this heterocyclic system contributes to its unique chemical and biological properties, which are further enhanced by the presence of additional substituents such as the 4-methylphenyl group and the sulfanyl moiety.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>Ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}propanoate molecule has been identified as a potential lead compound in this context. Its structural features suggest that it may possess inhibitory activity against certain enzymes or receptors involved in disease processes. This has prompted researchers to explore its pharmacological profile through both computational modeling and experimental studies.

One of the most compelling aspects of this compound is its< strong>multifunctional nature. The combination of a pyrazolo[3,4-d]pyridazine core with a sulfanyl group provides multiple sites for interaction with biological targets. This dual functionality has been exploited in the design of molecules that can simultaneously modulate two different pathways or targets, potentially leading to more effective therapeutic outcomes. The< strong>ethyl propanoate moiety at one end of the molecule also contributes to its overall solubility and bioavailability, which are critical factors in drug development.

The< strong>CAS number 1207057-98-4 is a unique identifier for this compound, ensuring that it can be accurately referenced in scientific literature and patents. This standardized nomenclature system is essential for maintaining consistency in chemical communication across different research groups and industries. The CAS registry number also facilitates database searches and literature reviews, enabling researchers to quickly access relevant information about this compound.

Recent studies have highlighted the importance of< strong>heterocyclic compounds in drug discovery. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them attractive candidates for therapeutic development. The< strong>Ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}propanoate, with its complex heterocyclic structure, aligns well with this trend. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in inflammation and oxidative stress, which are key factors in many chronic diseases.

The< strong>sulfanyl substituent in this compound is another important feature that contributes to its biological activity. Sulfanyl groups are known to enhance the binding affinity of molecules to certain protein targets, often through interactions involving sulfur atoms. This has led to the exploration of sulfanyl-containing compounds as potential drugs for various diseases. The specific placement of the sulfanyl group on the pyrazolo[3,4-d]pyridazine core in Ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}propanoate suggests that it may interact with biological targets in a unique manner.

In conclusion, Ethyl 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}propanoate (CAS No 1207057-98-4) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups and heterocyclic scaffolds makes it an attractive candidate for further investigation into drug discovery and medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.